Cas no 793680-64-5 (N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide)

• Product Name: N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide
• CAS No: 793680-64-5
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 5979722
• PubChem ID: 2555330
• Update Time: 2025-11-01

N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS017027434
• 793680-64-5
• AB00729153-01
• N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide
• EN300-26584478

• Inchi： 1S/C20H24N2O3S/c1-3-14-22(16-20(23)21-19-12-8-7-9-17(19)2)26(24,25)15-13-18-10-5-4-6-11-18/h4-13,15H,3,14,16H2,1-2H3,(H,21,23)/b15-13+
• InChI Key： OJVROYZDLKEJMF-FYWRMAATSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(CC(NC1C=CC=CC=1C)=O)CCC)(=O)=O

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide

Introduction to N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide and Its Significance in Modern Chemical Research

N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide, with the CAS number 793680-64-5, represents a compound of considerable interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions. The compound's unique sulfonamido and amide functional groups make it a promising candidate for further exploration, particularly in the context of drug design and development.

The structural composition of N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide is a testament to the ingenuity of modern organic synthesis. The presence of a phenyl ring substituted with a methyl group at the second position, coupled with a propyl group linked to a vinyl sulfonamido moiety, creates a molecule with distinct electronic and steric properties. These features are critical in determining its interaction with biological targets, making it a subject of intense scrutiny among researchers.

In recent years, there has been a surge in the study of sulfonamides due to their versatility as pharmacophores. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding, making them invaluable in the development of drugs targeting various diseases. The sulfonamido group in N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide is particularly noteworthy, as it can serve as a hinge binder in protein-protein interactions, thereby offering a strategic point for drug intervention.

The amide functionality in this compound also plays a crucial role in its chemical behavior. Amides are known for their stability and their ability to form hydrogen bonds, which can be exploited to enhance binding affinity and selectivity. In the context of N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide, the amide group can interact with polar residues in biological targets, contributing to the compound's overall pharmacological profile.

The propyl group attached to the sulfonamido moiety adds another layer of complexity to the molecule. This alkyl chain can influence both the solubility and bioavailability of the compound, making it an important factor in drug design. By tuning the length and branching of this group, researchers can fine-tune the pharmacokinetic properties of N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide, potentially leading to more effective therapeutic agents.

The vinyl sulfonamido group is particularly intriguing from a synthetic chemistry perspective. It presents opportunities for further functionalization, allowing for the creation of derivatives with tailored properties. This flexibility makes N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide a versatile scaffold for exploring new chemical entities.

In terms of current research applications, N-(2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide has shown promise in several areas. One notable area is its potential use as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for sequential functionalization, enabling researchers to build intricate structures step-by-step.

2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide) has also provided valuable insights into its behavior. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have allowed researchers to predict how this molecule might behave within different biological environments. These predictions are crucial for designing experiments that validate these hypotheses. 2-methylphenyl)-2-(N-propyl-2-phenylethenesulfonamido)acetamide (CAS no: 793680-64-5)) is a compound that embodies the cutting edge of chemical research. Its unique structure and functional groups make it a promising candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this molecule, it is likely that N-(< strong > 793680 - 64 - 5 strong > ) will play an increasingly important role in shaping the future of pharmaceutical science.